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Compound of Interest

Compound Name: N,N'-Dimethyl-N-cyanoacetylurea

Cat. No.: B1581397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. N,N'-Dimethyl-N-cyanoacetylurea is a chemical for research use only and

is not intended for human or veterinary use.[1] A specific Safety Data Sheet (SDS) for N,N'-
Dimethyl-N-cyanoacetylurea is not readily available. The following information is compiled

from data on structurally related compounds, including substituted ureas and organic cyano

compounds, to provide guidance on safe handling. It is imperative to treat this compound with

caution and to handle it as a potentially hazardous substance.

Chemical and Physical Properties
N,N'-Dimethyl-N-cyanoacetylurea, with the CAS number 39615-79-7, is a specialized

chemical primarily utilized as a key intermediate in the synthesis of other complex molecules,

notably in the industrial production of caffeine.[1][2] Its molecular structure incorporates a

reactive cyano group (-C≡N) and a dimethylurea core, making it a versatile building block in

synthetic chemistry.[1]
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Property Value Source

IUPAC Name
2-cyano-N-methyl-N-

(methylcarbamoyl)acetamide
[1]

Synonyms 1,3-Dimethyl(cyanoacetyl)urea [2]

CAS Number 39615-79-7 [1][2]

Molecular Formula C6H9N3O2 [2]

Molecular Weight 155.15 g/mol [1]

Appearance
Likely a solid (based on related

ureas)
Inferred

LogP -0.607 [2]

Hazard Identification and Toxicological Profile
While specific toxicological data for N,N'-Dimethyl-N-cyanoacetylurea is not available, an

assessment of its functional groups suggests potential hazards that must be managed.

Cyano Group (-C≡N): Organic compounds containing a cyano group are a primary concern.

These compounds can be toxic and may release highly toxic hydrogen cyanide (HCN) gas

under certain conditions, such as in the presence of acids.[3] Acute exposure to cyanide can

occur through inhalation, ingestion, or skin contact and can rapidly lead to severe health

effects, including impacts on the central nervous system, cardiovascular system, and

respiratory system.[4][5] The principal toxicity of cyanide results from its ability to inhibit

cytochrome c oxidase, which disrupts cellular respiration.[3][5]

Urea Moiety: Substituted ureas generally exhibit low acute toxicity.[6] However, they can

cause irritation to the skin, eyes, and respiratory tract upon direct contact or inhalation of

dust.[7][8]

Potential Health Effects:

Acute Effects: Based on the cyano group, acute exposure could lead to symptoms such as

headache, dizziness, nausea, weakness, and respiratory distress.[4] High-level exposure
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could be fatal. Eye and skin contact may cause irritation.

Chronic Effects: Long-term exposure to low levels of cyanide compounds has been

associated with neurological effects.[4]

Due to the lack of specific data, it is prudent to handle N,N'-Dimethyl-N-cyanoacetylurea as a

substance with a high degree of potential toxicity.

Personal Protective Equipment (PPE) and
Engineering Controls
A comprehensive approach to safety involves a combination of engineering controls and

appropriate personal protective equipment.

Engineering Controls
Fume Hood: All handling of N,N'-Dimethyl-N-cyanoacetylurea, including weighing and

transfers, should be conducted in a certified chemical fume hood to minimize the risk of

inhalation.[9][10]

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment
The following PPE is mandatory when handling N,N'-Dimethyl-N-cyanoacetylurea:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield

To protect against potential

splashes or dust.[10]

Hand Protection

Chemical-resistant gloves

(double gloving is

recommended)

To prevent skin contact.[9]

Body Protection A lab coat To protect clothing and skin.

Respiratory Protection
Not generally required if

handled in a fume hood.

Use a NIOSH-approved

respirator if there is a risk of

inhalation outside of a fume

hood.

Experimental Protocols and Handling Procedures
Adherence to strict protocols is essential for the safe handling of N,N'-Dimethyl-N-
cyanoacetylurea.

General Handling
Designated Area: Establish a designated area within the laboratory for working with this

compound.[9][10]

Avoid Incompatibilities: Keep away from strong acids, which could react with the cyano group

to produce hydrogen cyanide gas.[3] Also, avoid strong oxidizing agents.[11]

Prevent Dust Formation: Handle the solid material carefully to avoid generating dust.[8]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[7]

Spill Response Protocol
In the event of a spill, follow these procedures:
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Evacuate: Immediately evacuate the area if the spill is large or if there is a risk of airborne

dust.

Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate PPE, including respiratory protection if necessary.

Containment: For solid spills, gently cover with an inert absorbent material to avoid raising

dust.

Cleanup: Carefully sweep or scoop the spilled material into a labeled, sealed container for

hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials should be disposed of as hazardous waste.

First Aid Measures
In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[8]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing. Seek medical attention if

irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6]
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Storage and Disposal
Proper storage and disposal are crucial to maintaining a safe laboratory environment.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong acids and oxidizing agents.[10]

Disposal: Dispose of N,N'-Dimethyl-N-cyanoacetylurea and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not dispose of

down the drain.[9]

Visualizations
The following diagrams illustrate key safety workflows and logical relationships for handling

N,N'-Dimethyl-N-cyanoacetylurea.
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Handling N,N'-Dimethyl-N-cyanoacetylurea

Work in a certified chemical fume hood?

Potential for splash or dust generation?

Yes

Standard PPE:
- Lab coat

- Chemical safety goggles
- Chemical-resistant gloves

Proceed with experiment

Enhanced PPE:
- Standard PPE + Face shield

- Double glove

No Yes

Click to download full resolution via product page

Caption: PPE Selection Workflow for N,N'-Dimethyl-N-cyanoacetylurea.
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Spill of N,N'-Dimethyl-N-cyanoacetylurea Occurs

Assess Spill Size and Risk

Small Spill (Contained)

Minor

Large Spill or Dust Cloud

Major

Don Appropriate PPE

Evacuate Area
Alert Supervisor

Contain and Clean Up Spill
using appropriate kit

Package waste for
hazardous disposal

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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